Linolenyl Palmitoleate

• Molecular Formula: C34H60O2
• Molecular Weight: 500.8 g/mol
• InChI: InChI=1S/C34H60O2/c1-3-5-7-9-11-13-15-17-18-19-21-23-25-27-29-31-33-36-34(35)32-30-28-26-24-22-20-16-14-12-10-8-6-4-2/h5,7,11,13-14,16-18H,3-4,6,8-10,12,15,19-33H2,1-2H3/b7-5-,13-11-,16-14-,18-17-
• InChIKey: GPBWMJXPYJMKCY-MVXJGUQMSA-N

Linolenyl Palmitoleate for Scientific Research: Identity, Properties, and Procurement

Linolenyl Palmitoleate (also known as Palmitoleyl linolenate) is a wax ester formed from the esterification of an omega-7 monounsaturated fatty acid (palmitoleic acid, 16:1) and an omega-3 polyunsaturated fatty acid (α-linolenic acid, 18:3) [1]. This symmetrical, long-chain ester (C34H60O2) has a molecular weight of 500.84 g/mol and a high calculated LogP (XLogP3-AA) of 13, indicating significant lipophilicity [1]. It is typically a solid at room temperature .

High-purity reference standard Supports quantitative lipidomic profiling without additional re-purification

Defined chemical probe May support single-entity wax ester use in biological assay development

Lipid classification standard LIPID MAPS FA0701 wax monoester; useful for lipidomics database alignment

• [1] National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 56935944, Palmitoleyl linolenate. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/56935944. View Source

Linolenyl Palmitoleate: Why Generic Wax Ester Substitution is Unreliable

Interchanging Linolenyl Palmitoleate with other wax esters or fatty acid combinations is not scientifically justifiable due to its unique dual unsaturation profile and specific chain-length pairing. The combination of an omega-7 (C16:1) alcohol with an omega-3 (C18:3) acid dictates its physicochemical and biological interactions, which differ from more common esters like oleyl oleate or cetyl palmitate. Unlike simple mixtures of palmitoleic and linolenic acids, the ester bond confers a distinct molecular geometry and metabolic stability [1]. Furthermore, the specific isomeric configuration (all-Z) is critical for its function, and alternative isomers or esters with different chain lengths can exhibit drastically different properties, such as altered melting point, oxidative stability, and cellular uptake kinetics [2].

Linolenyl Palmitoleate

Palmitoleyl linoleate / oleyl linolenate

Chain-length and unsaturation differences shift phase transitions and evaporative barrier properties, limiting direct interchangeability

Linolenyl Palmitoleate

Palmitoleyl oleate / palmitoleyl palmitate

Non-linolenate esters cannot release omega‑3 fatty acid upon hydrolysis, altering biological readout in omega‑3 pathway studies

• [1] Hagemann, J. W., et al. (1983). Oxidative stability of wax esters by thermogravimetric analysis. Journal of the American Oil Chemists' Society, 60(2), 248-252. (Via AGRIS/FAO). View Source
• [2] Kuujia Database. (n.d.). Cas no 125368-94-7 (Linolenyl Palmitoleate) Chemical and Physical Properties. Retrieved from https://www.kuujia.com/cas-125368-94-7.html. View Source

Linolenyl Palmitoleate: Quantified Differentiation in Analytical Purity and Physical Properties

High Analytical Purity of Linolenyl Palmitoleate from Reputable Vendors

Commercial suppliers offer Linolenyl Palmitoleate at a purity of >99% as determined by gas chromatography (GC), a standard in lipid analysis [1]. This level of purity ensures reliable and reproducible results in research applications, minimizing interference from related lipid impurities that could skew experimental outcomes [1].

Purity profile

Head-to-head

>99% (Target) vs. 98% (Comparator)

Reduces co-eluting impurity risk in GC‑MS/LC‑MS, supports quantitation accuracy

Vendor-specified; COA-level comparison; ≥2‑fold lower impurity mass

Evidence Dimension	Analytical Purity (GC)
Target Compound Data	>99%
Comparator Or Baseline	Typical industry standard for lipid research reagents (>95-98%)
Quantified Difference	≥1-4 percentage points higher purity
Conditions	Gas Chromatography (GC) analysis of neat compound as supplied

Why This Matters

High initial purity reduces the need for in-house purification, saving time and resources in analytical and biological assays.

• [1] Sima-Lab. (n.d.). Linolenyl Palmitoleate 125368-94-7 Product Page. Retrieved from https://www.sima-lab.com/pro_29722/linolenyl-palmitoleate-125368-94-7. View Source

Precise Molecular Identification via Unique InChIKey and SMILES

Linolenyl Palmitoleate is unambiguously defined by its unique InChIKey (GPBWMJXPYJMKCY-MVXJGUQMSA-N) and canonical SMILES string (C(=O)(CCCCCCC/C=C\CCCCCC)OCCCCCCCC/C=C\C/C=C\C/C=C\CC) . This allows for precise compound registration, unambiguous database queries, and accurate computational modeling, distinguishing it from closely related isomers or esters with different double bond positions .

Evaporative barrier

Class-level

~50% vs. 5–10% reduction (behenyl ester proxy)

Linolenate moiety may drive low-temperature evaporative barrier function

Class-level inference from related wax esters; direct data on target pending

Evidence Dimension	Structural Uniqueness
Target Compound Data	InChIKey: GPBWMJXPYJMKCY-MVXJGUQMSA-N
Comparator Or Baseline	A related compound (e.g., Linolenyl palmitate) would have a different InChIKey
Quantified Difference	Distinct hash-based identifier
Conditions	Standard IUPAC International Chemical Identifier (InChI) computation

Why This Matters

A unique identifier prevents misidentification and ensures procurement of the correct molecular entity for targeted research.

Predicted Physicochemical Profile Differentiates Linolenyl Palmitoleate from Saturated and Less Unsaturated Analogs

Computational predictions indicate a density of 0.882±0.06 g/cm³ and a boiling point of 572.3±39.0 °C for Linolenyl Palmitoleate . These values, driven by the compound's high degree of unsaturation and long carbon chains, are distinct from those of more saturated wax esters, which generally exhibit higher densities and melting points [1].

Omega‑3 release

Cross-study comparable

1 mol ALA/mol ester vs. 0 mol (non-linolenate esters)

Supports omega‑3 pathway research; unique single-entity ALA source

Predicted lipase hydrolysis; in-vivo anti‑inflammatory readout reported in mouse model

Evidence Dimension	Predicted Density and Boiling Point
Target Compound Data	Density: 0.882±0.06 g/cm³; Boiling Point: 572.3±39.0 °C (Predicted)
Comparator Or Baseline	Saturated wax esters (e.g., Cetyl Palmitate)
Quantified Difference	Lower density and higher boiling point relative to saturated analogs of similar molecular weight
Conditions	Computational prediction models (ACD/Labs Percepta Platform)

Why This Matters

The predicted physical properties inform handling, formulation strategies (e.g., for emulsions or lipid nanoparticles), and stability assessments.

• [1] National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 56935944, Palmitoleyl linolenate. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/56935944. View Source

Linolenyl Palmitoleate: Recommended Research and Industrial Applications Based on Evidence

Analytical Standard for Lipidomics and Metabolomics

Due to its commercial availability at >99% purity and its unambiguous structural identifiers (InChIKey, SMILES), Linolenyl Palmitoleate serves as an ideal reference standard for the identification and quantification of this specific wax ester in complex biological matrices (e.g., sebum, plasma, plant oils) using GC-MS or LC-MS methodologies [1]. Its use ensures accurate peak assignment and calibration, critical for high-confidence lipidomic profiling [1].

Model Compound for Studying Wax Ester Physicochemistry

Its well-defined structure and predicted physical properties make Linolenyl Palmitoleate a useful model compound for investigating the behavior of highly unsaturated wax esters. It can be employed in fundamental studies of lipid phase behavior, oxidation kinetics, and interactions within lipid bilayers or emulsions, providing insights distinct from those obtained with more common saturated or monounsaturated wax esters .

Precursor or Intermediate in the Synthesis of Functional Lipids

As a defined chemical entity, Linolenyl Palmitoleate can be utilized as a starting material or intermediate in the organic synthesis of more complex lipid molecules, particularly those requiring a combination of omega-3 and omega-7 fatty acyl chains. Its high purity is essential for achieving acceptable yields and minimizing side reactions in subsequent synthetic steps .

Application

Selection Property

Validation Focus

GC‑MS/LC‑MS lipidomic quantitation

High-purity tier, low melting point facilitates cold dissolution

Peak assignment and quantitation accuracy in targeted lipidomics

Lipase activity assays for omega‑3 release

Defined single-entity substrate, equimolar ALA hydrolysis

Enzyme kinetic parameters without compositional variability

Cold-processed topical formulation research

Liquid wax ester at room temperature, potential omega‑3 delivery

Barrier recovery endpoints in delipidation skin models

Tear film interfacial rheology studies

Tetra-unsaturated wax ester, low-temperature fluidity

Surface pressure–area isotherms and phase behavior

• [1] Sima-Lab. (n.d.). Linolenyl Palmitoleate 125368-94-7 Product Page. Retrieved from https://www.sima-lab.com/pro_29722/linolenyl-palmitoleate-125368-94-7. View Source